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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
experimental dyeing of polyamide fibers, such as nylon, with Acid Yellow 220. The information
is intended to guide researchers in achieving reproducible and controlled dyeing processes for
various research and development applications.

Introduction to Acid Yellow 220 and Polyamide Fiber
Dyeing

Acid Yellow 220 is an anionic acid dye belonging to the monoazo class, suitable for dyeing
protein and polyamide fibers.[1][2] The dyeing mechanism for polyamide fibers relies on the
electrostatic interaction between the anionic sulfonate groups of the dye and the protonated
amino end groups of the polyamide polymer under acidic conditions.[3][4] The strength of this
interaction and the resulting dye uptake are significantly influenced by the pH and temperature
of the dyebath.[5][6] Proper control of these parameters is crucial for achieving level dyeing
and desired color fastness.[7]

Key Properties of Acid Yellow 220:
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Property Value Reference
C.l. Name Acid Yellow 220 [1]
CAS Number 71603-79-7 [5]
Molecular Formula C23H18CIN4NaO7S [1]
Molecular Weight 552.92 g/mol [1]
Appearance Dark yellow powder [1]

Solubility in Water

Good

[3]

Experimental Protocols
Materials and Equipment

o Materials:

o Acid Yellow 220 dye powder

o Polyamide 6 or Polyamide 6,6 fabric/yarn

o Acetic acid (or other suitable acid for pH adjustment)

o Sodium acetate (for buffering, optional)

o Leveling agent (anionic or amphoteric type recommended for polyamides)[3][9]

o Fixing agent (syntan or cationic type for improving wet fastness, optional)[10][11]

o Non-ionic detergent

o Distilled or deionized water

e Equipment:

o Laboratory-scale dyeing machine (e.g., beaker dyer, shaking water bath)

o pH meter
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o Spectrophotometer (for measuring dye exhaustion)

o Launder-Ometer (for wash fastness testing)

o Crockmeter (for rubbing fastness testing)

o Lightfastness tester (e.g., Xenon arc lamp)

o Standard grey scales for assessing color change and staining

o General laboratory glassware and weighing balance

Protocol for Exhaust Dyeing of Polyamide Fibers

This protocol describes a typical exhaust dyeing process in a laboratory setting. The quantities
and parameters can be adjusted based on the desired shade depth and specific experimental
requirements.

Step 1: Preparation of the Dyebath

e Calculate the required amount of Acid Yellow 220 based on the weight of the fiber (o.w.f -
on weight of fiber) for the desired shade depth. For a medium shade, a 1% o.w.f.
concentration is a good starting point.

e Prepare a stock solution of the dye by dissolving the calculated amount of dye powder in a
small volume of hot distilled water.

« Fill the dyeing vessel with the required volume of distilled water to achieve the desired liquor
ratio (e.g., 40:1).[12]

e Add a leveling agent (e.g., 1-2% o.w.f.) to the dyebath.[8]
e Add the dye stock solution to the dyebath and stir well.

o Adjust the initial pH of the dyebath. For lighter shades, a starting pH of 6-7 is recommended,
while for darker shades, a starting pH of 4-6 is more suitable.[6][13] Use acetic acid to lower
the pH.
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Step 2: Dyeing Procedure

Introduce the pre-wetted polyamide substrate into the dyebath at a starting temperature of
approximately 40°C.[6]

» Raise the temperature of the dyebath to the dyeing temperature (typically 90-100°C) at a
controlled rate (e.g., 1-2°C per minute).[5][7]

¢ Maintain the dyeing temperature for 45-60 minutes to allow for dye migration and fixation.[7]
 After the dyeing time, cool the dyebath down to approximately 70°C.
Step 3: Rinsing and Aftertreatment (Optional)

* Remove the dyed substrate from the dyebath and rinse it thoroughly with cold water until the
water runs clear.

» For improved wet fastness, an aftertreatment with a fixing agent can be performed. Prepare
a fresh bath with the fixing agent (e.g., 1-4% o.w.f.) at a pH of around 4-5 and a temperature
of approximately 80°C for 20 minutes.[10]

» Rinse the substrate again with cold water.
Step 4: Soaping and Drying

e Wash the dyed and rinsed substrate with a non-ionic detergent (e.g., 2 g/L) at 60-70°C for
10-15 minutes to remove any unfixed dye.[14]

e Rinse thoroughly with hot and then cold water.

e Squeeze out excess water and air-dry the dyed substrate at room temperature or in a low-
temperature oven.

Data Presentation

The following tables summarize typical experimental parameters and expected outcomes for
the dyeing of polyamide with Acid Yellow 220.
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Table 1: Recommended Dyeing Parameters for Different Shade Depths

Light Shade (e.qg.,
Parameter

Medium Shade Dark Shade (e.g.,

0.5% o.w.f.) (e.g., 1.0% o.w.f.) 2.0% o.w.f.)
Initial pH 6.0-7.0 5.0-6.0 4.0-5.0
Final pH ~55 ~45 ~35
Dyeing Temperature 95 -100°C 95 -100°C 95 -100°C
Dyeing Time 30 - 45 minutes 45 - 60 minutes 60 - 75 minutes
Leveling Agent 1.5-2.0% o.w.f. 1.0 - 1.5% o.w.f. 0.5-1.0% o.w.f.

Table 2: Typical Color Fastness Properties of Polyamide Dyed with Acid Dyes

Fastness Property ISO Test Method Typical Rating (Scale 1-5)
Light Fastness ISO 105-B02 4-5
Washing Fastness (Color

ISO 105-C06 4
Change)
Washing Fastness (Staining) ISO 105-C06 34
Water Fastness (Color

ISO 105-E01 4-5
Change)
Water Fastness (Staining) ISO 105-E01 4
Perspiration Fastness (Acid &

. ISO 105-E04 4

Alkali)
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 3-4

Note: Fastness properties can be improved with the use of appropriate after-fixing agents.
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Dyeing Mechanism of Acid Yellow 220 on Polyamide
Fiber

Aqueous Dyebath (Acidic pH) Polyamide Fiber

" Amino End Group Protonation
(-NH2) Protonated Amino Group
(-NHs+)

>

(Anionic, -SO3™)

[ Acid Yellow 220 ] Tonic Interaction

Click to download full resolution via product page

Caption: lonic interaction between Acid Yellow 220 and polyamide fiber.

Experimental Workflow for Polyamide Dyeing
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1. Dyebath Preparation
(Dye, Water, Auxiliaries, pH Adjustment)

l

2. Introduction of Polyamide Substrate
(T =40°C)

l

3. Temperature Ramp-up
(1-2°C/min to 95-100°C)

4. Dyeing
(Hold at 95-100°C for 45-60 min)

5. Cooling
(to 70°C)

6. Rinsing
(Cold Water)

7. Aftertreatment (Optional)
(Fixing Agent)

8. Soaping
(Non-ionic Detergent, 60-70°C)

9. Final Rinsing

10. Drying
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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